Cas no 941867-18-1 (N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine)
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
-
- MDL: MFCD09743203
- Inchi: 1S/C14H10F2N2S/c15-10-6-11(16)13-12(7-10)19-14(18-13)17-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
- InChI Key: QCHPDFCUVUDKNI-UHFFFAOYSA-N
- SMILES: S1C2=CC(F)=CC(F)=C2N=C1NCC1=CC=CC=C1
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N301181-100mg |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N301181-500mg |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 500mg |
$ 340.00 | 2022-06-03 | ||
| TRC | N301181-1g |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 1g |
$ 525.00 | 2022-06-03 | ||
| Chemenu | CM542491-100mg |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 97% | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM542491-250mg |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 97% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM542491-1g |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 97% | 1g |
$*** | 2023-05-29 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB2146-0347-250mg |
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 95%+ | 250mg |
¥2067.00 | 2023-09-15 | |
| AN HUI ZE SHENG Technology Co., Ltd. | CB2146-0347-500mg |
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 95%+ | 500mg |
¥3049.00 | 2023-09-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00799847-1g |
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 95% | 1g |
¥5281.0 | 2024-04-17 | |
| Life Chemicals | F2146-0347-0.25g |
N-benzyl-4,6-difluoro-1,3-benzothiazol-2-amine |
941867-18-1 | 95% | 0.25g |
$207.0 | 2023-09-06 |
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine
Recent Advances in the Study of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine (CAS: 941867-18-1)
N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine (CAS: 941867-18-1) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of fluorine atoms at the 4 and 6 positions of the benzothiazole ring, along with the N-benzyl substitution, enhances its pharmacological profile by improving metabolic stability and bioavailability.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine. One notable finding is its inhibitory effect on specific kinase enzymes involved in signal transduction pathways associated with cancer progression. In vitro assays have demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, including those implicated in tumor growth and metastasis. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.
In addition to its kinase inhibitory properties, N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine has shown promise as an antimicrobial agent. Recent research has revealed its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes makes it a candidate for further development as an antibacterial agent.
The synthesis and structural optimization of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine have also been areas of active investigation. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling further pharmacological evaluation. Structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity while minimizing off-target effects. These advancements are critical for the rational design of next-generation derivatives with improved therapeutic profiles.
Despite these promising findings, challenges remain in the clinical translation of N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed through comprehensive preclinical studies. Ongoing research aims to optimize these parameters to facilitate the compound's progression into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.
In conclusion, N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine (CAS: 941867-18-1) represents a promising scaffold for drug discovery, with demonstrated potential in oncology and infectious disease treatment. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be crucial for unlocking its full therapeutic potential. The insights gained from these studies may also inform the development of related benzothiazole derivatives, further expanding the repertoire of bioactive molecules in medicinal chemistry.
941867-18-1 (N-Benzyl-4,6-difluoro-1,3-benzothiazol-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)